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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B1148384 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of RP-001 hydrochloride, with a specific

focus on its solubility and application in Dimethyl Sulfoxide (DMSO).

RP-001 hydrochloride is a potent and selective picomolar agonist of the Sphingosine-1-

Phosphate Receptor 1 (S1P1), with an EC50 of 9 pM.[1][2] It exhibits little activity on S1P2-

S1P4 receptors and only moderate affinity for the S1P5 receptor.[1] The compound's

mechanism of action involves the induction of internalization and polyubiquitination of the S1P1

receptor.[1] In vivo, RP-001 hydrochloride has been shown to cause a dose-dependent and

rapid lymphopenia.[1][3]

Chemical and Physical Properties
A summary of the key chemical and physical properties of RP-001 hydrochloride is provided

below.
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Property Value Reference

Molecular Formula C24H24N4O4・HCl

Molecular Weight 468.93 g/mol

CAS Number 1781880-34-9

Purity ≥98% (HPLC)

Appearance Solid [3]

Solubility Data
RP-001 hydrochloride is readily soluble in DMSO.[4] The following table summarizes the

available quantitative solubility data.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 43.25

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RP-001 hydrochloride in

DMSO.

Materials:

RP-001 hydrochloride (solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Analytical balance

Procedure:

Determine the required mass of RP-001 hydrochloride. Based on a molecular weight of

468.93 g/mol , to prepare 1 mL of a 10 mM stock solution, 4.69 mg of RP-001
hydrochloride is required. The following formula can be used for calculations: Mass (mg) =

Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Weigh the RP-001 hydrochloride. Carefully weigh the calculated amount of RP-001
hydrochloride using an analytical balance in a sterile environment.

Dissolve in DMSO. Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed RP-001 hydrochloride. For a 10 mM solution, add 1 mL of DMSO for every

4.69 mg of the compound.

Ensure complete dissolution. Vortex the solution until the RP-001 hydrochloride is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.[5]

Storage. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for up to one month or at -80°C for up to six

months, protected from light and under nitrogen.[1]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous cell culture

medium for use in experiments.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.[6] A DMSO control should always be

included in the experiment.[7]
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To prevent precipitation of the compound, it is recommended to perform serial dilutions and

to add the DMSO stock solution to the pre-warmed cell culture medium while gently swirling.

[5]

Procedure:

Thaw the stock solution. Thaw a single-use aliquot of the 10 mM RP-001 hydrochloride
stock solution at room temperature.

Prepare intermediate dilutions (if necessary). For very low final concentrations, it may be

necessary to perform one or more serial dilutions of the stock solution in DMSO.

Dilute in cell culture medium. Add the required volume of the RP-001 hydrochloride stock

solution to the pre-warmed (37°C) cell culture medium to achieve the desired final

concentration. For example, to achieve a final concentration of 10 µM in 1 mL of medium,

add 1 µL of the 10 mM stock solution. This will result in a final DMSO concentration of 0.1%.

Mix thoroughly. Gently mix the working solution by inverting the tube or pipetting up and

down.

Use immediately. It is recommended to use the freshly prepared working solution

immediately for treating cells.

Visualizations
Below are diagrams illustrating the signaling pathway of RP-001 hydrochloride and a general

experimental workflow for its use.
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RP-001 Hydrochloride Signaling Pathway
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Caption: Signaling pathway of RP-001 hydrochloride.
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Experimental Workflow for RP-001 Hydrochloride
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Caption: General experimental workflow for using RP-001 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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